Cas no 64223-56-9 (ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate)

• Product Name: ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate
• CAS No: 64223-56-9
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 1673548
• PubChem ID: 53787044
• Update Time: 2025-06-28

ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 6-(4-methyl-1-piperazinyl)-, ethyl ester
• ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate
• 64223-56-9
• SCHEMBL4441425
• starbld0031829
• Ethyl [6-(4-methylpiperazin-1-yl)pyridazin-3-yl]-carboxylate
• AKOS026713466
• F1967-1232
• DZFUKAYRLSUSOR-UHFFFAOYSA-N

• Inchi： 1S/C12H18N4O2/c1-3-18-12(17)10-4-5-11(14-13-10)16-8-6-15(2)7-9-16/h4-5H,3,6-9H2,1-2H3
• InChI Key： DZFUKAYRLSUSOR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(N=N1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 250.14314
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Additional information on ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate

Ethyl 6-(4-Methylpiperazin-1-yl)pyridazine-3-carboxylate (CAS No. 64223-56-9): An Overview of Its Structure, Properties, and Applications

Ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate (CAS No. 64223-56-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate, is characterized by its unique molecular structure, which includes a pyridazine ring and a substituted piperazine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate is C₁₂H₁₈N₄O₂, and its molecular weight is approximately 250.30 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 105 to 107°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

In terms of its chemical structure, ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate features a pyridazine ring, which is a six-membered heterocyclic compound containing two nitrogen atoms. The presence of this ring contributes to the compound's aromatic character and stability. The piperazine moiety, specifically the 4-methylpiperazin-1-yl group, adds flexibility and hydrophilicity to the molecule, enhancing its ability to interact with biological targets.

The ethyl ester group attached to the pyridazine ring further influences the compound's reactivity and solubility properties. This ester functionality can be readily hydrolyzed under basic conditions to yield the corresponding carboxylic acid, which can then be further modified or conjugated to other molecules for various applications.

Recent research has highlighted the potential of ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate in the development of novel therapeutic agents. Studies have shown that compounds containing similar structural motifs exhibit potent activity against various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate exhibited significant antitumor activity against several human cancer cell lines, including breast cancer and lung cancer cells.

In another study published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). The results indicated that certain derivatives showed high affinity for serotonin transporters and could potentially be developed into new antidepressant drugs with improved efficacy and reduced side effects.

The versatility of ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate extends beyond its use as a pharmaceutical intermediate. It has also been investigated for its potential as a ligand in metal coordination chemistry. A study published in *Inorganic Chemistry* reported that complexes formed by coordinating ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate with transition metals exhibited interesting catalytic properties, particularly in asymmetric synthesis reactions.

In conclusion, ethyl 6-(4-methylpiperazin-1-yl)pyridazine-3-carboxylate (CAS No. 64223-56-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable chemical properties make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.